Cas no 1804755-46-1 (Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804755-46-1
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4815199
• Update Time: 2025-09-27

Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-17-8(16)5-2-4(3-10)6(11)7(15-5)18-9(12,13)14/h2H,3H2,1H3
• InChI Key： POHFOTVEPKIZQK-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(=O)OC)C=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804755-46-1)

The compound Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804755-46-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple fluorine substitutions and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate?" The synthesis typically involves multi-step reactions, starting with the functionalization of pyridine cores followed by selective fluorination and esterification. Advanced techniques like transition-metal catalysis and microwave-assisted synthesis are often employed to achieve high yields and purity. The compound's CAS number 1804755-46-1 is critical for accurate literature searches and regulatory compliance.

In the context of drug discovery, Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate is explored for its potential as a building block in kinase inhibitors and antiviral agents. Its fluorine-rich structure enhances metabolic stability and bioavailability, addressing key challenges in modern pharmacology. Recent studies highlight its utility in fragment-based drug design, where its compact yet functionalized framework serves as a versatile scaffold.

Another trending topic is the compound's role in sustainable chemistry. With growing emphasis on green synthesis, researchers are optimizing its production to minimize waste and energy consumption. The trifluoromethoxy group in particular has drawn attention for its ability to modulate electronic properties in molecules, making it a hotspot in material science applications such as organic electronics.

From an analytical perspective, Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate requires precise characterization using NMR spectroscopy, mass spectrometry, and HPLC. Its CAS registry number 1804755-46-1 ensures traceability in global chemical databases, facilitating collaborative research. The compound's stability under various conditions is also a common query, with studies confirming its robustness in neutral and mildly acidic environments.

In agrochemical research, this pyridine derivative is investigated for its potential as a herbicide or fungicide precursor. The fluoromethyl and trifluoromethoxy moieties are known to enhance pesticidal activity while reducing environmental persistence. This aligns with the industry's shift toward low-residue crop protection solutions, a topic gaining traction in precision agriculture discussions.

To address another popular search query: "Where to source Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate?" – specialized chemical suppliers and custom synthesis providers typically offer this compound in research quantities. Its CAS No. 1804755-46-1 should always be verified when procuring to ensure authenticity. Storage recommendations generally include protection from moisture and maintenance at controlled temperatures.

Emerging applications in PET radiopharmaceuticals have also been explored, leveraging the fluorine atoms for isotopic labeling. This positions the compound at the intersection of diagnostic imaging and targeted therapy development. Such multidisciplinary relevance makes it a recurring subject in medicinal chemistry conferences and patent filings.

In summary, Methyl 3-fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS 1804755-46-1) represents a compelling case study in modern fluorine chemistry. Its structural features and adaptable reactivity profile continue to inspire innovations across life sciences and materials research, answering the growing demand for high-performance chemical intermediates in technology-driven industries.